Cas no 895452-93-4 (N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide)

• Product Name: N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• CAS No: 895452-93-4
• MF: C₁₈H₁₇FN₂O₃S₂
• MW: 392.467585325241
• CID: 6103767
• PubChem ID: 7254396
• Update Time: 2025-06-11

N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide Chemical and Physical Properties

Names and Identifiers

• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide
• Propanamide, N-(5,7-dimethyl-2-benzothiazolyl)-3-[(4-fluorophenyl)sulfonyl]-
• AKOS024657705
• N-(5,7-dimethylbenzo[d]thiazol-2-yl)-3-((4-fluorophenyl)sulfonyl)propanamide
• F2536-1403
• 895452-93-4
• N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorophenyl)sulfonylpropanamide

• Inchi： 1S/C18H17FN2O3S2/c1-11-9-12(2)17-15(10-11)20-18(25-17)21-16(22)7-8-26(23,24)14-5-3-13(19)4-6-14/h3-6,9-10H,7-8H2,1-2H3,(H,20,21,22)
• InChI Key： LBLIODJKVPLEKQ-UHFFFAOYSA-N
• SMILES： C(NC1=NC2=CC(C)=CC(C)=C2S1)(=O)CCS(C1=CC=C(F)C=C1)(=O)=O

Computed Properties

• Exact Mass: 392.06646292g/mol
• Monoisotopic Mass: 392.06646292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 113Ų

Experimental Properties

• Density: 1.407±0.06 g/cm3(Predicted)
• pka: 9.53±0.70(Predicted)

Additional information on N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide

N-(5,7-Dimethyl-1,3-Benzothiazol-2-Yl)-3-(4-Fluorobenzenesulfonyl)Propanamide: A Comprehensive Overview

The compound N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895452-93-4) is a highly specialized organic molecule with significant applications in various fields of chemistry and materials science. This compound is characterized by its complex structure, which includes a benzothiazole ring system and a sulfonyl group, making it a versatile building block for advanced chemical synthesis. Recent studies have highlighted its potential in drug discovery and material engineering, underscoring its importance in contemporary research.

The molecular structure of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide is composed of a benzothiazole moiety substituted with methyl groups at positions 5 and 7. This substitution pattern enhances the stability and reactivity of the molecule, making it suitable for various chemical transformations. The sulfonyl group attached to the propanamide chain introduces additional functionality, enabling the molecule to participate in diverse chemical reactions. Recent advancements in synthetic chemistry have allowed researchers to exploit these properties for the development of novel materials and pharmaceutical agents.

One of the most notable applications of this compound is in the field of drug design. Researchers have utilized its unique structure to create bioactive molecules with potential therapeutic effects. For instance, studies have shown that derivatives of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide exhibit promising activity against certain enzymes involved in disease pathways. These findings suggest that the compound could serve as a lead molecule for the development of new drugs targeting various pathological conditions.

In addition to its role in pharmacology, this compound has also found applications in materials science. Its ability to form stable complexes with metal ions has led to its use in the synthesis of coordination polymers and metal-organic frameworks (MOFs). These materials have potential applications in catalysis, gas storage, and sensing technologies. Recent research has focused on optimizing the synthesis conditions to enhance the performance of these materials, further highlighting the versatility of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide.

The synthesis of N-(5,7-dimethyl-1,3-benzothiazol-2-yl)-3-(4-fluorobenzenesulfonyl)propanamide involves a multi-step process that combines principles from organic synthesis and catalysis. The key steps include the formation of the benzothiazole ring system and subsequent functionalization with the sulfonyl group. Researchers have explored various catalysts and reaction conditions to improve the yield and purity of the final product. These efforts have resulted in more efficient synthetic routes that are now widely adopted in both academic and industrial settings.

Recent advancements in computational chemistry have also contributed to our understanding of this compound's properties. By employing quantum mechanical calculations and molecular modeling techniques, scientists have gained insights into its electronic structure and reactivity patterns. These computational studies have provided valuable guidance for experimental work, enabling researchers to design more effective synthetic strategies and predict the behavior of related compounds.

In conclusion, N-(5,7-dimethyl-1,3-benzothiazol-2-Yl)-3-(4-fluorobenzenesulfonyl)propanamide (CAS No. 895452